Cas no 1804834-84-1 (Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804834-84-1
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4834418
• Update Time: 2025-05-22

Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-2-18-9(17)6-4-15-8(19-10(12,13)14)5(3-11)7(6)16/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： OBPJAIDYJMWBDQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(=O)OCC)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate, with CAS No. 1804834-84-1, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group. These substituents contribute to its diverse chemical properties and potential applications.

The synthesis of Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, thereby reducing the environmental footprint of its synthesis.

In terms of applications, this compound has shown promise in the development of novel bioactive molecules. Its pyridine ring serves as a versatile scaffold for the attachment of various functional groups, making it an ideal candidate for drug design. For instance, studies have demonstrated that Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate can act as an intermediate in the synthesis of antimicrobial agents and anti-inflammatory drugs. The presence of the trifluoromethoxy group imparts unique electronic properties to the molecule, enhancing its bioavailability and pharmacokinetic profile.

Beyond pharmaceutical applications, this compound has also found utility in the field of agricultural chemistry. Its ability to interact with various biological systems makes it a potential candidate for use in pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure its effectiveness in agricultural settings.

The structural complexity of Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate also lends itself to applications in materials science. For example, it has been investigated as a precursor for the synthesis of advanced polymers and coatings with tailored properties. The chloromethyl group provides reactivity that can be exploited in polymerization reactions, while the hydroxyl and trifluoromethoxy groups contribute to the mechanical and thermal stability of the resulting materials.

In conclusion, Ethyl 3-(chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.